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Quantum-mechanical variable-composition evolutionary simulations predict a complex phase diagram for

the K-Cl system at high pressures, with several novel stable compounds emerging that are not observed

under ambient conditions [1].

Predicted and Synthesized Novel Potassium Chlorides

The table below summarizes the key compounds predicted to be stable at high pressures, along with

experimental synthesis details for KCl₃ [1].

Compound
Predicted Stability
Pressure

Key Characteristics
Experimental Synthesis
Status

KCl₃ Stable at ~1 atm (0
K); synthesized at

20-70 GPa

Contains exotic trichloride ions
(Cl₃⁻); two polymorphs

synthesized [1].

Synthesized at 40-70 GPa
(>2000 K) in a diamond anvil

cell (DAC) [1].

K₃Cl Predicted at high

pressure

Exhibits 2D-metallic character;

part of the Kn+1Cln homolog
series [1].

Not synthesized as of the

2016 study [1].
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Compound
Predicted Stability
Pressure

Key Characteristics
Experimental Synthesis
Status

K₂Cl Predicted at high

pressure

A non-stoichiometric compound

that violates classical valence
rules [1].

Not synthesized as of the

2016 study [1].

KCl₇ Stable above 225
GPa

Features positively charged
chlorine atoms, an unusual

electronic structure [1].

Not synthesized as of the
2016 study [1].

Experimental Protocol: High-Pressure Synthesis of
KCl₃

The following methodology details the experimental synthesis of KCl₃, as conducted in the referenced

research [1].

1. Objective: To synthesize cubic (α-) and trigonal (β-) polymorphs of KCl₃ at high pressures.

2. Materials:
Potassium Chloride (KCl)

Molecular Chlorine (Cl₂)
3. Equipment:

Laser-heated Diamond Anvil Cell (DAC)
In-situ synchrotron X-ray Diffraction (XRD) setup

Confocal Raman spectroscopy system
4. Procedure:

Loading: Place a mixture of KCl and excess Cl₂ into the sample chamber of a DAC.
Pressurization: Compress the sample to the target pressure range (20-70 GPa).

Laser Heating: Heat the pressurized sample with a laser to temperatures exceeding 2000 K to
overcome kinetic barriers and initiate the chemical reaction. This also promotes mixing as

chlorine melts and becomes highly diffusive.
In-situ Characterization: At pressure, use synchrotron XRD to obtain structural data and

Raman spectroscopy to collect vibrational data on the synthesized products.
Quenching & Analysis: Quench the high-temperature phases to room temperature and

continue characterization during decompression to observe phase transitions and stability
fields.

5. Key Findings:
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β-KCl₃: The trigonal polymorph (space group P31m) was identified as the most stable phase in

the 20-40 GPa range after laser heating.
α-KCl₃: The cubic polymorph was obtained at higher pressures (40-70 GPa) and in larger

yields above 50-60 GPa.
Decomposition: Upon decompression below 10 GPa, β-KCl₃ transforms into an unknown

structure before decomposing into KCl and Cl₂ at near-ambient conditions.

Properties of Standard Potassium Chloride (KCl)

For context, the table below outlines key properties of standard potassium chloride, which contrast with the

exotic high-pressure phases [2] [3].

Property Value Condition / Note

Density 1.98 - 2.0 g/cm³ [2] [3]

Melting Point 769.8 - 780 °C Onset [2] [3]

Crystal Structure Face-centered cubic (FCC) Rocksalt-type (B1) at ambient pressure [3]

Young's Modulus 28 GPa [2]

Thermal Conductivity 6.5 W/m·K [2]

Refractive Index 1.6 [2]

Light Transmission Range 0.21 to 20 µm [2]

Research Workflow and Logical Relationships

The discovery of novel potassium chlorides follows a structured workflow integrating theoretical prediction

and experimental validation, as illustrated below.
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Research workflow for novel potassium chlorides [1]

Key Implications of the Research
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The discovery of these exotic compounds has profound implications for chemistry and physics, challenging

long-held assumptions about chemical bonding and periodicity. The stability of compounds like K₃Cl and

KCl₇, which violate standard valence rules, demonstrates that high pressure can fundamentally alter

chemical behavior [1]. This expands the understanding of planetary interiors, where extreme pressures are

common, and opens new avenues for synthesizing materials with unique electronic and structural properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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